molecular formula C8H14O3 B595431 Ethyl tetrahydro-2H-pyran-3-carboxylate CAS No. 118870-83-0

Ethyl tetrahydro-2H-pyran-3-carboxylate

Cat. No. B595431
CAS RN: 118870-83-0
M. Wt: 158.197
InChI Key: QWLVUZIISWEWFO-UHFFFAOYSA-N
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Description

Ethyl tetrahydro-2H-pyran-3-carboxylate (ETPC) is a chemical compound that has gained significant attention in the field of organic chemistry due to its unique structure and potential applications. ETPC is a cyclic ester that is synthesized through a multi-step process involving the reaction of various chemicals.

Scientific Research Applications

  • Inhibitors of 3-hydroxy-3-methylglutaryl-coenzyme A reductase, an enzyme in cholesterogenesis, were synthesized from derivatives related to Ethyl tetrahydro-2H-pyran-3-carboxylate (Prugh et al., 1990).

  • Enantiospecific synthesis of related compounds was achieved, starting from hydroxybutanoates, through reduction and decarboxylation (Deschenaux et al., 1989).

  • Phosphine-catalyzed [4 + 2] annulation was used to synthesize highly functionalized tetrahydropyridines from Ethyl 2-methyl-2,3-butadienoate (Zhu et al., 2003).

  • Ethyl 3-aryl-4-oxo-3,3a,4,6-tetrahydro-1H-furo[3,4-c]pyran-3a-carboxylates exhibited anti-tumor activity against HeLa cells (Wang et al., 2011).

  • Synthesis of 2-Oxo-2H-pyran-5-carboxylate derivatives was achieved through cyclization of ethoxymethylene derivatives (Kvitu, 1990).

  • Novel trifluoromethyl-containing tetrahydropyran derivatives were synthesized, featuring a l-proline-catalyzed reaction (Zhang et al., 2009).

  • Pyran derivatives were used in the study of corrosion inhibition on mild steel in acidic solutions (Saranya et al., 2020).

  • Trifluoromethylated Pyrano[4,3-b]pyrans were synthesized, highlighting their importance in synthesizing related fluorinated fused heterocyclic compounds (Wang et al., 2012).

Safety and Hazards

  • Precautionary Measures : Handle with care. Avoid contact with skin, eyes, and clothing. Wash thoroughly after handling. Do not ingest. Refer to the Material Safety Data Sheet (MSDS) for detailed safety information .

properties

IUPAC Name

ethyl oxane-3-carboxylate
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InChI

InChI=1S/C8H14O3/c1-2-11-8(9)7-4-3-5-10-6-7/h7H,2-6H2,1H3
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InChI Key

QWLVUZIISWEWFO-UHFFFAOYSA-N
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Canonical SMILES

CCOC(=O)C1CCCOC1
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Molecular Formula

C8H14O3
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DSSTOX Substance ID

DTXSID90734463
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Molecular Weight

158.19 g/mol
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Product Name

Ethyl tetrahydro-2H-pyran-3-carboxylate

CAS RN

118870-83-0
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